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Compound of Interest

Compound Name: tert-Butyl carbamate

Cat. No.: B055562 Get Quote

For researchers and professionals in scientific fields, the safe handling and disposal of

chemical reagents are paramount. This guide provides detailed procedures for the proper

disposal of tert-Butyl carbamate, ensuring laboratory safety and regulatory compliance.

tert-Butyl carbamate is a solid, appearing as white to slightly yellow needles.[1][2] It is

commonly used in organic synthesis, particularly as a protecting group for amines.[1][2][3]

Understanding its properties is the first step toward safe handling and disposal.

Chemical and Physical Properties
A summary of key quantitative data for tert-Butyl carbamate is presented below for easy

reference.

Property Value

Molecular Formula C₅H₁₁NO₂[3][4][5]

Molecular Weight 117.15 g/mol [4][5]

Melting Point 105-108 °C[1][2][3]

Solubility

Soluble in methylene chloride, chloroform, and

alcohols. Slightly soluble in petroleum ether and

water.[1][2][3]

Appearance White to slightly yellow solid/needles[1][2]
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Hazard Information and Safety Precautions
tert-Butyl carbamate may cause eye, skin, and respiratory tract irritation.[4] It is crucial to

handle this chemical with appropriate personal protective equipment (PPE), including safety

glasses or goggles, chemical-resistant gloves, and a lab coat.[4][6] Work should be conducted

in a well-ventilated area or under a chemical fume hood to minimize inhalation of dust or

vapors.[4]

Incompatibilities to note during handling and disposal:

Strong oxidizing agents[4][6]

Excess heat[4]

Hazardous decomposition products upon combustion include nitrogen oxides, carbon

monoxide, and carbon dioxide.[4]

Step-by-Step Disposal Protocol
Disposal of tert-Butyl carbamate must adhere to federal, state, and local regulations.[7][8]

Chemical waste generators are responsible for determining if a substance is classified as

hazardous waste according to guidelines such as the US EPA's 40 CFR Parts 261.3.[4][7]

Experimental Protocol for Disposal of tert-Butyl Carbamate Waste:

Waste Characterization: Determine if the tert-Butyl carbamate waste is contaminated with

other substances. This will dictate the appropriate disposal route. According to the available

Safety Data Sheets, tert-Butyl carbamate itself is not listed under RCRA P-Series or U-

Series.[4] However, the final waste mixture must be evaluated.

Segregation: Keep tert-Butyl carbamate waste separate from incompatible materials,

especially strong oxidizing agents.[4][6]

Containerization:

Place solid waste into a clearly labeled, sealed, and suitable disposal container to prevent

dust generation.[4][9]
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For solutions, use a labeled, leak-proof container.

Label the container clearly with "tert-Butyl Carbamate Waste" and any other constituents.

Spill Management:

In case of a spill, immediately clean it up while wearing appropriate PPE.[4]

Vacuum or sweep up solid material, avoiding dust generation.[4]

Place the collected material into a suitable, labeled container for disposal.[4][7]

Final Disposal Method:

The recommended method for final disposal is to engage a licensed chemical waste

disposal company.

Approved disposal methods include controlled incineration with flue gas scrubbing or

removal to a licensed chemical destruction plant.[9]

Crucially, do not discharge tert-Butyl carbamate or its containers to sewer systems or

contaminate waterways.[9]

Empty Container Disposal:

Empty containers should be triple-rinsed (or equivalent).[9]

The rinsate should be collected and treated as chemical waste.

After rinsing, the container can be offered for recycling or reconditioning. Alternatively,

puncture the container to prevent reuse and dispose of it in a sanitary landfill, in

accordance with local regulations.[9]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of tert-Butyl carbamate.
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Emergency Procedure

Start: tert-Butyl Carbamate Waste Generated

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

1. Characterize Waste
Is it contaminated?

2. Segregate Waste
Avoid strong oxidizing agents

3. Containerize & Label
Use sealed, appropriate containers

4. Determine Disposal Route

Spill Occurs

Clean up spill immediately
Avoid dust generation

Option A:
Licensed Waste Disposal Vendor

Recommended

Option B:
Controlled Incineration

If facility is available

5. Handle Empty Container
Triple rinse, then recycle or landfill

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of tert-Butyl carbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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